Cas no 205692-63-3 (Pyrazine-2,5-dicarboxylic acid hydrate)

• Product Name: Pyrazine-2,5-dicarboxylic acid hydrate
• CAS No: 205692-63-3
• MF: C₆H₈N₂O₆
• MW: 204.137521743774
• MDL: MFCD00216919
• CID: 272884
• PubChem ID: 24878472
• Update Time: 2025-04-19

Pyrazine-2,5-dicarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2,5-dicarboxylic acid hydrate
• 2,5-PYRAZINEDICARBOXYLIC ACID DIHYDRATE
• 2,5-Pyrazinedicarboxylicacid, hydrate (1:2)
• 2,5-Pyrazinedicarboxylicaciddehydrate
• PYRAZINE-2,5-DICARBOXYLIC ACID,DIHYDRATE
• Pyrazine-2,5-dicarboxylic Acid Dihydrate
• 205692-63-3
• 2,5-Pyrazinedicarboxylic acid dihydrate, 96%
• 2,5-Pyrazinedicarboxylic acid, dihydrate
• Pyrazine-2,5-dicarboxylicAcidDihydrate
• pyrazine-2,5-dicarboxylic acid;dihydrate
• FT-0643920
• J-650251
• CS-0128748
• C73900
• 2,5-Pyrazinedicarboxylic acid, hydrate (1:2)
• AMY24994
• AKOS015893964
• SCHEMBL336347
• DB-045284

• MDL： MFCD00216919
• Inchi： 1S/C6H4N2O4.2H2O/c9-5(10)3-1-7-4(2-8-3)6(11)12;;/h1-2H,(H,9,10)(H,11,12);2*1H2
• InChI Key： GVEVNOSZLMMBOR-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C(=O)O)=CN=1)=O.O.O

Computed Properties

• Exact Mass: 204.03800
• Monoisotopic Mass: 204.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 0.8
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: White powder
• Melting Point: 272-277 °C (lit.)
• Boiling Point: 466.5°C at 760 mmHg
• Flash Point: 236°C
• PSA: 118.84000
• LogP: -0.25560
• Solubility: Soluble in water

Pyrazine-2,5-dicarboxylic acid hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives